Cas no 284040-71-7 (5-Bromo-3-(2-hydroxyethoxy)-pyridine)

• Product Name: 5-Bromo-3-(2-hydroxyethoxy)-pyridine
• CAS No: 284040-71-7
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD03788438
• CID: 248438
• PubChem ID: 4362806
• Update Time: 2025-05-22

5-Bromo-3-(2-hydroxyethoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(5-bromo-3-pyridinyl)oxy]-
• 2-(5-bromopyridin-3-yl)oxyethanol
• 2-[(5-bromo-3-pyridinyl)oxy]Ethanol
• 5-BroMo-3-(2-hydroxyethoxy)-pyridine
• 2-[(5-bromopyridin-3-yl)oxy]ethan-1-ol
• AC1N9LZH
• CTK4G1364
• MolPort-000-001-502
• SureCN114049
• 3-bromo-5-(2-hydroxyethoxy)pyridine
• 284040-71-7
• Z1206893175
• 2-((5-Bromopyridin-3-yl)oxy)ethanol
• XABUXSYPUWVAIO-UHFFFAOYSA-N
• EN300-108016
• MFCD03788438
• CS-0231340
• DTXSID00402388
• AKOS013153479
• FT-0762284
• 2-(5-bromopyridin-3-yloxy)ethanol
• A1-12986
• SCHEMBL114049
• 5-Bromo-3-(2-hydroxyethoxy)-pyridine

• MDL： MFCD03788438
• Inchi： 1S/C7H8BrNO2/c8-6-3-7(5-9-4-6)11-2-1-10/h3-5,10H,1-2H2
• InChI Key： XABUXSYPUWVAIO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCCO

Computed Properties

• Exact Mass: 216.97400
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35000
• LogP: 1.21520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-3-(2-hydroxyethoxy)-pyridine

5-Bromo-3-(2-Hydroxyethoxy)-Pyridine: A Comprehensive Overview

The compound 5-Bromo-3-(2-hydroxyethoxy)-pyridine (CAS No. 284040-71-7) is a notable organic chemical that has garnered significant attention in the fields of pharmacology, material science, and organic synthesis due to its unique structural properties and versatile applications. This pyridine derivative features a bromine atom at the 5-position and a hydroxyethoxy group at the 3-position, which contribute to its distinctive chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-Bromo-3-(2-hydroxyethoxy)-pyridine as a promising candidate in drug discovery, particularly in the development of anti-inflammatory and anti-tumor agents. Researchers have explored its ability to modulate key cellular pathways, such as the NF-kB signaling pathway, which is implicated in chronic inflammation and cancer progression. The hydroxyethoxy group plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive lead compound for further preclinical studies.

In addition to its pharmacological applications, 5-Bromo-3-(2-hydroxyethoxy)-pyridine has also been investigated for its potential in materials science. Its aromatic ring structure and electron-withdrawing groups make it a suitable candidate for use in organic electronics, particularly as a component in semiconducting materials or light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the precise control of its molecular architecture, thereby optimizing its electronic properties for device applications.

The synthesis of 5-Bromo-3-(2-hydroxyethoxy)-pyridine typically involves multi-step reactions, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. Researchers have optimized these processes by employing environmentally friendly catalysts and solvent systems, aligning with the growing demand for sustainable chemical practices.

Moreover, 5-Bromo-3-(2-hydroxyethoxy)-pyridine has shown promise as a precursor for constructing more complex heterocyclic compounds with enhanced functionality. Its reactivity under various reaction conditions allows for the incorporation of additional functional groups, thereby expanding its utility across diverse chemical domains.

In conclusion, 5-Bromo-3-(2-hydroxyethoxy)-pyridine (CAS No. 284040-71-7) stands out as a versatile compound with significant potential in both therapeutic and materials-related applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, underscoring its importance as a valuable tool in modern chemistry.